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Introduction

Swietenine, a prominent tetranortriterpenoid limonoid, has garnered significant scientific
interest due to its diverse pharmacological activities, most notably its potential as an oral
hypoglycemic agent.[1] This technical guide provides an in-depth overview of the natural
sources, abundance, and experimental protocols for the extraction and isolation of swietenine.
Furthermore, it elucidates the key signaling pathways through which swietenine exerts its
therapeutic effects, offering valuable insights for researchers and professionals in the field of
drug discovery and development.

Natural Sources and Abundance

Swietenine is primarily isolated from the seeds of plants belonging to the Meliaceae family,
commonly known as the mahogany family.

Primary Natural Source

The most significant and widely reported natural source of swietenine is the seed of the big-
leaved mahogany tree, Swietenia macrophylla King.[2][3] These seeds, often referred to as
"sky fruit," have a history of use in traditional medicine across Asia for treating a variety of
ailments, including diabetes and hypertension.[3] The presence of swietenine is considered a
prominent biomarker for the Swietenia genus.[1]
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Other Potential Sources

While Swietenia macrophylla is the principal source, other species within the Meliaceae family
are known to produce limonoids and may contain swietenine or its derivatives. The primary
botanical families known for their limonoid content are Meliaceae, Rutaceae, and
Simaroubaceae.[1]

Abundance of Swietenine

Precise quantitative data on the abundance of pure swietenine in Swietenia macrophylla
seeds is not extensively documented in publicly available literature. However, the yields of
crude extracts from the seeds provide an indirect indication of its potential concentration. The
extraction yield is highly dependent on the solvent and method used.
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Yield of Crude

. Extraction
Plant Material Solvent Extract (% Reference(s)
Method
wiw)
Swietenia
macrophylla Maceration 96% Ethanol 10.03% [4]
Seeds
Swietenia
macrophylla Not Specified Ethanol 27% [5]
Seeds
Swietenia
macrophylla Not Specified Methanol 55% [5]
Seeds
Swietenia ]
Sequential
macrophylla ) Hexane 47% [5]
Extraction
Seeds
Swietenia _
Sequential
macrophylla ) Chloroform 14% [5]
Extraction
Seeds
Swietenia )
Sequential
macrophylla ) Ethyl Acetate 2% [5]
Extraction
Seeds
Swietenia )
Sequential
macrophylla ) Methanol 13% [5]
Extraction
Seeds
Swietenia
Soxhlet
macrophylla ) Methanol 28.07% [6]
Extraction
Seeds
Swietenia )
Maceration n-Hexane 43% [7]

mahagoni Seeds

Note: The yield of pure swietenine from these crude extracts is expected to be significantly
lower and will depend on the efficiency of the subsequent purification steps.
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Experimental Protocols

The following sections detail the methodologies for the extraction and isolation of swietenine

from Swietenia macrophylla seeds, compiled from various scientific reports.

General Experimental Workflow

The overall process for obtaining pure swietenine involves the preparation of plant material,
extraction with suitable solvents, and purification of the crude extract using chromatographic

techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Swietenine: A Comprehensive Technical Guide to its
Natural Sources, Abundance, and Isolation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256064#natural-sources-and-abundance-of-
swietenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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